Cas no 600-36-2 (2,4-dimethylpentan-3-ol)

• Product Name: 2,4-dimethylpentan-3-ol
• CAS No: 600-36-2
• MF: C₇H₁₆O
• MW: 116.201342582703
• MDL: MFCD00039615
• CID: 38698
• PubChem ID: 11752
• Update Time: 2025-06-12

2,4-dimethylpentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-3-pentanol
• Diisopropylcarbinol
• 2,4-Dimethyl-3-hydroxypentane
• 2,4-dimethyl-3-pentano
• 2,4-dimethyl-pentan-3-ol
• 2-4-Dimethyl-pentanol-3
• Diisopropylmethanol
• 2,4-DIMETHYL-4-PENTEN-2-OL
• DIMETHYL METHALLYL CARBINOL
• 2.4-Dimethyl-3-pentanol
• 2,4-dimethyl-3-pentyl alcohol
• 2,4-Dimethylpentane-3-ol
• 3-Pentanol,2,4-dimethyl
• di-iPr-carbinol
• Diisopropylmethyl alcohol
• 2,4-dimethylpentan-3-ol

• MDL： MFCD00039615
• Inchi： 1S/C7H16O/c1-5(2)7(8)6(3)4/h5-8H,1-4H3
• InChI Key： BAYAKMPRFGNNFW-UHFFFAOYSA-N
• SMILES： OC(C(C)C)C(C)C
• BRN： 1731593

Computed Properties

• Exact Mass: 116.12000
• Monoisotopic Mass: 116.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 49.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.829 g/mL at 25 °C(lit.)
• Melting Point: -70 ºC
• Boiling Point: 136°C
• Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
• Refractive Index: n20/D 1.425(lit.)
• Water Partition Coefficient: 32.4 g/L (20 ºC)
• PSA: 20.23000
• LogP: 1.65930
• Solubility: Soluble in ethanol and ether, slightly soluble in water.
• FEMA: 3723

2,4-dimethylpentan-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22-37/38-41
• Safety Instruction： S16-S26-S39
• RTECS：SA6660000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R22; R37/38; R41
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,4-dimethylpentan-3-ol

Comprehensive Overview of 2,4-Dimethylpentan-3-ol (CAS No. 600-36-2): Properties, Applications, and Industry Insights

2,4-Dimethylpentan-3-ol (CAS No. 600-36-2) is a branched-chain aliphatic alcohol with significant relevance in industrial and research applications. This compound, also referred to as 3-hydroxy-2,4-dimethylpentane, is characterized by its unique molecular structure, which contributes to its versatile physicochemical properties. With the growing demand for specialty chemicals in sectors like fragrances, solvents, and intermediates, 2,4-dimethylpentan-3-ol has garnered attention for its balanced hydrophobicity and reactivity.

The synthesis of 2,4-dimethylpentan-3-ol typically involves catalytic hydrogenation or Grignard reactions, ensuring high purity for industrial use. Its boiling point (approximately 140–145°C) and molecular weight (116.20 g/mol) make it suitable for applications requiring moderate volatility. Recent studies highlight its potential as a green solvent alternative, aligning with the global shift toward sustainable chemistry. Researchers are exploring its role in low-VOC formulations, a hot topic in coatings and adhesives industries.

In the fragrance industry, 2,4-dimethylpentan-3-ol is valued for its mild, woody odor profile. Perfumers often use it as a fixative agent to enhance the longevity of essential oil blends. This aligns with consumer trends favoring long-lasting, natural-inspired scents. Additionally, its low toxicity (as per OECD guidelines) makes it a candidate for personal care products, addressing the demand for safer ingredients—a frequent search query in cosmetic chemistry forums.

From a commercial standpoint, suppliers of CAS 600-36-2 emphasize its stability under storage conditions (recommended at 15–25°C in airtight containers). Analytical techniques like GC-MS and FTIR spectroscopy are critical for quality control, ensuring compliance with REACH and other regulatory standards. Notably, the compound’s biodegradability has sparked interest in circular economy discussions, particularly in European markets.

Emerging applications include its use as a reaction intermediate in pharmaceutical synthesis, where its steric hindrance can influence chiral selectivity. Patent analyses reveal innovative uses in flavor enhancers and plasticizers, reflecting cross-industry versatility. For laboratories, 2,4-dimethylpentan-3-ol serves as a reference standard in chromatographic studies, a niche yet growing application noted in academic literature.

Environmental and safety data indicate that 600-36-2 poses minimal ecological risks when handled responsibly. This positions it favorably against stricter regulations on volatile organic compounds (VOCs). Industry forums frequently discuss its compatibility with bio-based feedstocks, resonating with the "green chemistry" trend dominating search engine queries in 2024.

In summary, 2,4-dimethylpentan-3-ol exemplifies how tailored molecular design meets diverse industrial needs. Its adaptability across fragrances, sustainable solvents, and specialty chemicals ensures continued relevance. For researchers and procurement specialists, understanding its structure-activity relationships and supply chain dynamics remains key to leveraging its full potential.